Cas no 1314973-05-1 (N-(cyclopropylmethyl)(tert-butoxy)carbohydrazide)

1314973-05-1 structure
Product Name:N-(cyclopropylmethyl)(tert-butoxy)carbohydrazide
CAS No:1314973-05-1
Molecular Formula:C9H18N2O2
Molecular Weight:186.251422405243
CID:5198005
PubChem ID:55271418
N-(cyclopropylmethyl)(tert-butoxy)carbohydrazide Properties
Names and Identifiers
-
- N-(cyclopropylmethyl)(tert-butoxy)carbohydrazide
- 1-(cyclopropylmethyl)-hydrazinecarboxylic acid 1,1-dimethylethyl ester
- tert-butyl N-amino-N-(cyclopropylmethyl)carbamate
- AT21720
- 1-BOC-1-(CYCLOPROPYLMETHYL)HYDRAZINE
- tert-butyl 1-(cyclopropylmethyl)hydrazinecarboxylate
- N-CYCLOPROPYLMETHYL-HYDRAZINECARBOXYLIC ACID TERT-BUTYL ESTER
- N-CYCLOPROPYLMETHYL-HYDRAZINECARBOXYLICACIDTERT-BUTYLESTER
-
- InChIKey: WTWJZIAMVJTVKN-UHFFFAOYSA-N
- Inchi: 1S/C9H18N2O2/c1-9(2,3)13-8(12)11(10)6-7-4-5-7/h7H,4-6,10H2,1-3H3
- SMILES: O(C(N(CC1CC1)N)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Heavy Atom Count: 13
- Complexity: 194
- XLogP3: 1.1
- Topological Polar Surface Area: 55.6
N-(cyclopropylmethyl)(tert-butoxy)carbohydrazide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Aaron | AR01T5TB-50mg |
N-(Cyclopropylmethyl)(tert-butoxy)carbohydrazide |
1314973-05-1 | 95% | 50mg |
$391.00 | 2025-02-14 | |
Enamine | EN300-1618044-0.05g |
N-(cyclopropylmethyl)(tert-butoxy)carbohydrazide |
1314973-05-1 | 95% | 0.05g |
$266.0 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01008047-1g |
N-cyclopropylmethyl-hydrazinecarboxylic acid tert-butyl ester |
1314973-05-1 | 95% | 1g |
¥4494.0 | 2024-04-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306491-100mg |
n-(Cyclopropylmethyl)(tert-butoxy)carbohydrazide |
1314973-05-1 | 95% | 100mg |
¥3846.00 | 2024-08-09 |
N-(cyclopropylmethyl)(tert-butoxy)carbohydrazide Related Literature
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Yufei Ma,Jie Huang,Zhijun Zhang J. Mater. Chem. B, 2014,2, 2184-2192
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2. Front cover
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Christina Kohlmann Green Chem., 2011,13, 1430-1436
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Yaqi Wang,Zhanfeng Hou,Licheng Tu,Chuan Wan,Jianbo Liu,Rui Wang,Wei Han,Jianlong Wu,Fei Lu Chem. Commun., 2024,60, 686-689
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7. In vitro toxicity, apoptosis and antimicrobial effects of phyto-mediated copper oxide nanoparticles†V. Gopinath,S. Priyadarshini,A. R. Al-Maleki,M. Alagiri,Rosiyah Yahya,S. Saravanan,Jamuna Vadivelu RSC Adv., 2016,6, 110986-110995
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8. Mechanistic insights into the amidolysis of a phosphate triester: the antagonistic role of water†Amanda K. Jacobs,Leociley R. A. Menezes,Juliano M. Fernandes,Guilherme L. Kosteczka,Guilherme L. Sassaki,Renan B. Campos Org. Biomol. Chem., 2022,20, 2462-2466
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James A. Miller,Stephen J. Klippenstein Phys. Chem. Chem. Phys., 2004,6, 1192-1202
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Alba Vellé,Andrea Cebollada,Bernhard Lippert,Pablo J. Sanz Miguel New J. Chem., 2016,40, 5914-5919
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